Cas no 879934-54-0 (5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 879934-54-0
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 3101712
• PubChem ID: 16433407
• Update Time: 2025-05-22

5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-hydroxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrim idine-6-carboxamide
• 5-(4-hydroxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS002221636
• 5-(4-hydroxyphenyl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-(4-HYDROXYPHENYL)-7-METHYL-3-OXO-2,3-DIHYDRO-5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6-CARBOXAMIDE
• F3161-0178
• VU0510863-1
• 879934-54-0
• AKOS016303618
• 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C14H13N3O3S/c1-7-11(13(15)20)12(8-2-4-9(18)5-3-8)17-10(19)6-21-14(17)16-7/h2-5,12,18H,6H2,1H3,(H2,15,20)
• InChI Key： XLLSAOIUORJOOP-UHFFFAOYSA-N
• SMILES： S1CC(N2C1=NC(C)=C(C(N)=O)C2C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 303.06776246Da
• Monoisotopic Mass: 303.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Additional information on 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Research Brief on 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 879934-54-0)

5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 879934-54-0) is a novel thiazolopyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of small molecules that exhibit promising biological activities, particularly in the modulation of key signaling pathways involved in inflammation, cancer, and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide involves a multi-step process that includes the condensation of appropriately substituted thiazole and pyrimidine precursors, followed by functional group modifications to achieve the desired pharmacophore. The compound's unique structural features, such as the hydroxyphenyl group and the thiazolopyrimidine core, contribute to its ability to interact with specific molecular targets, including kinases and G-protein-coupled receptors (GPCRs). Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluations.

In vitro studies have demonstrated that 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide exhibits potent inhibitory activity against several kinases implicated in cancer progression, such as PI3K and mTOR. These findings suggest its potential as a targeted therapy for malignancies characterized by dysregulated kinase signaling. Additionally, the compound has shown anti-inflammatory effects in cellular models by suppressing the production of pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB pathway.

Pharmacokinetic profiling of 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide in rodent models has revealed favorable absorption and distribution properties, with moderate plasma protein binding and good oral bioavailability. The compound undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with the major metabolites being glucuronide conjugates. These characteristics support its potential for further development as an oral therapeutic agent.

Recent in vivo studies have evaluated the efficacy of 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide in disease models. For instance, in a xenograft model of breast cancer, the compound significantly reduced tumor growth and metastasis, with minimal toxicity to normal tissues. Similarly, in a model of rheumatoid arthritis, it attenuated joint inflammation and cartilage degradation, highlighting its potential as a dual-targeted agent for both cancer and inflammatory diseases.

Despite these promising findings, challenges remain in the development of 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide as a clinical candidate. Issues such as off-target effects, potential drug-drug interactions, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Future research directions may include structural optimization to enhance selectivity and potency, as well as the exploration of combination therapies with existing drugs to improve therapeutic outcomes.

In conclusion, 5-(4-hydroxyphenyl)-7-methyl-3-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS: 879934-54-0) represents a promising scaffold for the development of novel therapeutics targeting kinase-dependent diseases and inflammatory conditions. Continued research efforts are warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.